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Compound of Interest

Compound Name: Ochratoxin B-d5

CAS No.: 4825-86-9

Cat. No.: B1677091 Get Quote

This guide provides an in-depth overview of Ochratoxin B-d5, a critical internal standard for

the accurate quantification of its non-deuterated counterpart, Ochratoxin B. Tailored for

researchers, analytical scientists, and professionals in drug development and food safety, this

document delves into the essential physicochemical data, analytical methodologies, and

practical handling considerations for this stable isotope-labeled compound.

Introduction: The Significance of Ochratoxin B and
the Role of its Deuterated Analog
Ochratoxin B is a mycotoxin produced by several species of Aspergillus and Penicillium fungi.

[1] It is the non-chlorinated analog of the more widely known and studied Ochratoxin A.[1]

While generally considered less toxic than Ochratoxin A, Ochratoxin B is often found alongside

it in contaminated food and feed products, necessitating reliable methods for its detection and

quantification.[1]

Accurate quantification of mycotoxins is paramount for food safety, toxicology studies, and risk

assessment. The use of stable isotope-labeled internal standards, such as Ochratoxin B-d5, is

the gold standard in analytical chemistry, particularly in mass spectrometry-based methods. By

incorporating a known amount of the deuterated analog into a sample, variations during sample

preparation, extraction, and instrument analysis can be effectively normalized, leading to highly

accurate and precise results.
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Core Physicochemical Data: Ochratoxin B-d5 and
Ochratoxin B
A clear understanding of the physicochemical properties of both the deuterated standard and

the target analyte is fundamental for method development and interpretation of results.

Property Ochratoxin B-d5 Ochratoxin B

CAS Number 1356353-91-7[2] 4825-86-9[1][3][4][5][6][7][8]

Molecular Formula C₂₀H₁₄D₅NO₆[2] C₂₀H₁₉NO₆[6]

Molecular Weight 374.40 g/mol [2] 369.37 g/mol [6]

Appearance Off-White Solid[2] -

Synonyms

N-[[(3R)-3,4-Dihydro-8-

hydroxy-3-methyl-1-oxo-1H-2-

benzopyran-7-yl]carbonyl]-L-

(phenyl-d5)alanine[2]

N-[[(3R)-3,4-Dihydro-8-

hydroxy-3-methyl-1-oxo-1H-2-

benzopyran-7-yl]carbonyl]-L-

phenylalanine

Storage 2-8°C Refrigerator[2] -20°C[3]

Analytical Methodologies: Best Practices for
Quantification
The use of Ochratoxin B-d5 as an internal standard is primarily associated with

chromatographic techniques coupled to mass spectrometry.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the preferred method for the sensitive and selective quantification of Ochratoxin

B in complex matrices. The addition of Ochratoxin B-d5 at the beginning of the sample

preparation process is crucial for achieving the highest level of accuracy.

Workflow for LC-MS/MS Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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